Cas no 62941-09-7 (2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-4-phenyl-)

• Product Name: 2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-4-phenyl-
• CAS No: 62941-09-7
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 1641960
• PubChem ID: 23265829
• Update Time: 2025-04-21

2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-4-phenyl-
• 6,8-dinitro-4-phenyl-2,3-dihydro-1,4-benzothiazine
• DTXSID10631905
• 6,8-Dinitro-4-phenyl-3,4-dihydro-2H-1,4-benzothiazine
• 62941-09-7

• Inchi： 1S/C14H11N3O4S/c18-16(19)11-8-12-14(13(9-11)17(20)21)22-7-6-15(12)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2
• InChI Key： ZKJLQXRAEVIHSB-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(=CC=2N(C2C=CC=CC=2)CC1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.04713
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 89.52